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Cat. No.: B078003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of Glutamic-Oxaloacetic Transaminase (GOT), also known as

Aspartate Aminotransferase (AST), is crucial in various fields of research, including drug

development, toxicology, and clinical diagnostics. Two primary methods have been widely

adopted for the measurement of GOT/AST activity: the Diazo Reagent (Reitman-Frankel)

colorimetric method and the enzymatic kinetic UV assay. This guide provides a comprehensive

comparison of these two methodologies, supported by experimental data and detailed

protocols, to aid researchers in selecting the most appropriate assay for their specific needs.
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Feature
Diazo Reagent (Reitman-
Frankel) Assay

Enzymatic GOT (AST)
Assay

Principle Colorimetric (End-point) Kinetic (UV)

Measurement
Formation of a colored

hydrazone

Rate of NADH consumption at

340 nm

Time to Result
Longer (approx. 60-90

minutes)
Faster (approx. 5-15 minutes)

Throughput Lower
Higher (amenable to

automation)

Cost per Test Generally Lower Generally Higher

Accuracy & Specificity
Prone to interference, less

specific
Higher specificity and accuracy

Linearity Range Narrower Wider

Ease of Use More manual steps
Simpler, especially with

automated analyzers

Performance Characteristics: A Quantitative
Comparison
The selection of an assay often depends on its analytical performance. The following table

summarizes key quantitative data for both the Diazo Reagent (Reitman-Frankel) and enzymatic

GOT assays.
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Parameter
Diazo Reagent (Reitman-
Frankel) Assay

Enzymatic GOT (AST)
Assay

Linearity Up to 300 U/L[1] Up to 500 U/L or higher

Sensitivity (Lower Limit of

Detection)
~7-8 U/L ~1-4 U/L

Precision (Intra-assay CV) < 5.5% < 3%

Precision (Inter-assay CV) < 7.0% < 4%

Correlation with Reference

Methods
Good (r ≈ 0.98)[1]

Excellent (considered the

reference method)

Delving Deeper: Assay Principles and
Methodologies
The Diazo Reagent (Reitman-Frankel) Method: A
Colorimetric Approach
The Diazo Reagent method, specifically the Reitman-Frankel procedure, is a colorimetric, end-

point assay. The central principle involves two key reactions. First, the GOT enzyme in the

sample catalyzes the transfer of an amino group from L-aspartate to α-ketoglutarate, producing

oxaloacetate and L-glutamate. In the second, crucial step, the oxaloacetate reacts with 2,4-

dinitrophenylhydrazine (DNPH) to form a colored phenylhydrazone derivative. The intensity of

the color, which is measured spectrophotometrically, is directly proportional to the GOT activity

in the sample.[1]

Experimental Protocol: Diazo Reagent (Reitman-Frankel) Method

1. Reagent Preparation:

GOT Substrate: A buffered solution containing L-aspartate and α-ketoglutarate.
Color Reagent (DNPH): 2,4-dinitrophenylhydrazine dissolved in hydrochloric acid.
Sodium Hydroxide (0.4 N): For color development.

2. Assay Procedure:
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Pipette the GOT substrate into labeled test tubes.
Add the serum or plasma sample to the substrate and mix.
Incubate the mixture at 37°C for a defined period (typically 60 minutes).
Add the DNPH color reagent to stop the enzymatic reaction and initiate color development.
Allow the tubes to stand at room temperature for approximately 20 minutes.
Add 0.4 N sodium hydroxide to each tube to develop the color.
After a final incubation period (around 5-10 minutes), measure the absorbance at
approximately 505 nm against a reagent blank.

3. Calculation:

The GOT activity is determined by comparing the absorbance of the sample to a standard
curve prepared using known concentrations of pyruvate.

The Enzymatic GOT Assay: A Kinetic UV Method
The enzymatic GOT assay is a kinetic method that is widely considered the gold standard for

its accuracy and specificity. This assay also begins with the GOT-catalyzed reaction between L-

aspartate and α-ketoglutarate to produce oxaloacetate and L-glutamate. However, instead of a

colorimetric end-point, this method employs a coupled enzyme reaction. The oxaloacetate

produced is immediately reduced to malate by malate dehydrogenase (MDH). This reduction is

coupled with the oxidation of reduced nicotinamide adenine dinucleotide (NADH) to NAD+. The

rate of decrease in absorbance at 340 nm, due to the consumption of NADH, is directly

proportional to the GOT activity in the sample.

Experimental Protocol: Enzymatic GOT (AST) Assay

1. Reagent Preparation:

Reagent 1 (R1): A buffer solution containing L-aspartate and malate dehydrogenase (MDH).
Reagent 2 (R2): A solution containing α-ketoglutarate and NADH.
Working Reagent: Prepared by mixing R1 and R2 according to the kit instructions.

2. Assay Procedure:

Pre-warm the working reagent to the desired reaction temperature (e.g., 37°C).
Pipette the working reagent into a cuvette.
Add the serum or plasma sample to the cuvette and mix gently.
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Place the cuvette in a spectrophotometer capable of reading at 340 nm and maintaining a
constant temperature.
Monitor the decrease in absorbance at 340 nm over a specific period (e.g., every minute for
3 minutes).

3. Calculation:

The rate of change in absorbance per minute (ΔA/min) is used to calculate the GOT activity
using a specific formula that includes the molar extinction coefficient of NADH.

Visualizing the Workflows and Comparison
To better illustrate the processes and the key decision points between these two assays, the

following diagrams are provided.
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Experimental Workflow: Diazo vs. Enzymatic GOT Assay

Diazo (Reitman-Frankel) Method Enzymatic Kinetic Method

Sample + Substrate

(L-Aspartate + α-Ketoglutarate)

Incubation

37°C, 60 min

Add DNPH

Stop Reaction & Start Color Formation

Add NaOH

Color Development

Read Absorbance

~505 nm

Sample + Working Reagent

(Substrates, MDH, NADH)

Continuous Monitoring

340 nm at 37°C

Calculate ΔA/min

Rate of NADH Consumption

Click to download full resolution via product page

A simplified workflow for the Diazo and Enzymatic GOT assays.
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Cost-Benefit Analysis: Diazo vs. Enzymatic GOT Assay

Diazo (Reitman-Frankel) Assay

Enzymatic Kinetic Assay

Advantages

• Lower Cost per Test
• Simpler Reagents Disadvantages

Disadvantages

• Longer Assay Time
• Lower Throughput

• Prone to Interference
• Less Specific

Advantages

• Faster Time to Result
• Higher Throughput

• Higher Accuracy & Specificity
• Wider Linearity

• Higher Cost per Test
• More Complex Reagents

Click to download full resolution via product page

A summary of the primary advantages and disadvantages of each assay.

Conclusion and Recommendations
The choice between the Diazo Reagent (Reitman-Frankel) and the enzymatic GOT assay

ultimately depends on the specific requirements of the research.

For laboratories with limited budgets, where high throughput is not a primary concern and a

slightly longer turnaround time is acceptable, the Diazo Reagent (Reitman-Frankel) method

offers a cost-effective solution.

For high-throughput screening, drug development studies requiring high precision and

accuracy, and clinical settings where rapid and reliable results are paramount, the enzymatic
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kinetic GOT assay is the superior choice. Its higher initial cost is often justified by its

improved performance, reduced hands-on time, and greater reliability of the data generated.

It is always recommended that laboratories validate their chosen method according to their

specific instrumentation and sample types to ensure optimal performance and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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